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UNC2250 vehicle controls for in vivo studies
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Vehicle Formulations for UNC2250

The table below summarizes vehicle formulations for UNC2250 from chemical suppliers [1] [2] [3] and a

research publication [4].

. . Reported
Source Context Formulation Composition .
Concentration
Suppliers In Vivo 5% DMSO + 40% PEG300 + 0.130 mg/mL (0.30
(Selleckchem) [3] (suspension) 5% Tween80 + 50% ddH20 mM)
Suppliers In Vivo (solution) 10% DMSO + 20% HS-15 + =1 mg/mL (= 2.27
(InvivoChem) [2] 70% Saline mM)
Suppliers In Vivo (solution) 10% DMSO + 40% PEG300 + 1 mg/mL (2.27 mM)
(InvivoChem) [2] 50% PBS
Research Paper In Vivo 5% DMSO + 30% PEG 300 + 0.5 mg/mL
(Hoque et al.) [4] (glioblastoma 65% ddHz20
study)

Experimental Protocol from Research Context

The published study that used UNC2250 provides a reference for its in vivo administration [4].
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¢ Dosing Solution Preparation: UNC2250 was prepared as a suspension in a vehicle of 5% DMSO,
30% PEG 300, and 65% ddH20. The suspension was achieved at a concentration of 0.5 mg/mL [4].

e Dosing Regimen: The study administered the compound to mice via oral gavage at a dosage of 10
mglkg, once daily [4].

e Control Group: The research paper specified that a control group received the vehicle alone
("vehicle-treated"), which is a critical practice for establishing that any observed effects are due to the
drug and not the formulation it is delivered in [4].

Key Technical Considerations for Your Experiment

When planning your in vivo studies with UNC2250, please consider the following points:

¢ Verify Physicochemical Properties: UNC2250 has limited solubility in water [2]. The formulations
listed above are designed to overcome this, with some resulting in clear solutions and others in
homogeneous suspensions. The stability of these formulations should be confirmed prior to dosing [2]
[3].

¢ Prioritize Animal Welfare: Standard practices for in vivo work must be followed. This includes the
sterile preparation of dosing solutions/suspensions and adherence to the administration volumes
approved by your Institutional Animal Care and Use Committee (IACUC) or equivalent ethics body.

¢ Include a Vehicle Control Group: As demonstrated in the literature [4], it is essential to include a
group of animals that receives only the vehicle formulation. This control is necessary to account for
any potential effects of the vehicle itself on your study outcomes.

Experimental Workflow and Decision Pathway

The following diagram outlines the key steps and considerations for preparing and administering UNC2250

in an in vivo study, based on the available information.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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